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Compound of Interest

Compound Name: Clk-IN-T3

Cat. No.: B608927

Application Notes and Protocols: CIk-IN-T3

For Researchers, Scientists, and Drug Development Professionals

Introduction

CIk-IN-T3 is a potent and selective inhibitor of CDC-like kinases (CLKs), with high affinity for
CLK1, CLK2, and CLK3.[1][2][3][4] It also shows inhibitory activity against DYRK1A and
DYRK1B at higher concentrations.[2][4] CLKs are dual-specificity kinases that play a crucial
role in the regulation of pre-mRNA splicing through the phosphorylation of serine/arginine-rich
(SR) proteins.[5][6][7] By inhibiting CLKs, CIk-IN-T3 modulates alternative splicing, a process
frequently dysregulated in diseases such as cancer.[2][8] These application notes provide
detailed information on the solubility, storage, and experimental use of CIk-IN-T3.

Physicochemical Properties and Storage
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Property Value Reference
Molecular Formula C2sH30N602 [2]
Molecular Weight 482.58 g/mol [2]

CAS Number 2109805-56-1 [2][3]
Appearance Solid powder 9]

Storage (Powder)

-20°C for 3 years, 4°C for 2

years

[2](3]

Storage (Solvent)

-80°C for up to 2 years, -20°C

for up to 1 year

[1](2]

Solubility and Solution Preparation

Proper dissolution of CIk-IN-T3 is critical for experimental success. It is recommended to use

freshly opened, anhydrous solvents to avoid precipitation, as the compound is hygroscopic.[1]

itra Solubili

Maximum
Solvent ] Notes Reference
Concentration
Ultrasonic and
=10 mg/mL (= 20.7 ]
DMSO M) warming may be [1119]
m
required.
0.1 - 1 mg/mL (Slightl Gentle warming ma
Ethanol I (Slightly 9 may [5][9]

soluble)

be required.

In Vivo Formulation

For in vivo experiments, it is crucial to prepare fresh solutions on the day of use.[1] Below are

two reported formulations.
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Formulation Maximum Concentration Reference

10% DMSO, 40% PEG300,

] > 2.08 mg/mL (= 4.31 mM) [2]
5% Tween-80, 45% saline

10% DMSO, 90% (20% SBE-

=2.08 mg/mL (= 4.31 mM 1][2
B-CD in saline) g ( ) Hiz]

Experimental Protocols
Preparation of Stock Solutions

It is recommended to prepare a high-concentration stock solution in DMSO, which can then be
diluted to the desired working concentration in cell culture medium or other aqueous buffers.

Materials:

e CIk-IN-T3 powder

e Anhydrous DMSO

 Sterile microcentrifuge tubes

o \Vortex mixer

o Water bath or heat block (optional)
» Ultrasonic bath (optional)

Protocol:

Equilibrate the CIk-IN-T3 vial to room temperature before opening.

Weigh the desired amount of CIk-IN-T3 powder in a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., 10 mM).

Vortex the solution thoroughly.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://synapse.patsnap.com/article/what-are-clk-inhibitors-and-how-do-they-work
https://pmc.ncbi.nlm.nih.gov/articles/PMC11571805/
https://synapse.patsnap.com/article/what-are-clk-inhibitors-and-how-do-they-work
https://www.benchchem.com/product/b608927?utm_src=pdf-body
https://www.benchchem.com/product/b608927?utm_src=pdf-body
https://www.benchchem.com/product/b608927?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

e If the compound does not fully dissolve, gentle warming (e.g., 37°C) and/or sonication can
be used to aid dissolution.[1][4]

e Once fully dissolved, aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles.
» Store the aliquots at -80°C for long-term storage or -20°C for shorter periods.[1][2]

In Vitro Cell-Based Assay Workflow

The following diagram outlines a general workflow for an in vitro cell-based assay using Clk-IN-
T3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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